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Compound of Interest

Compound Name: PdCl2(Amphos)2

Cat. No.: B8798559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization data for Bis[di-

tert-butyl(4-dimethylaminophenyl)phosphine]dichloropalladium(II), commonly known as

PdCl2(Amphos)2. This palladium complex is a highly effective and versatile catalyst in a

variety of cross-coupling reactions, which are fundamental transformations in modern organic

synthesis and crucial for the development of new pharmaceutical agents.
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Property Data

Chemical Name

Bis[di-tert-butyl(4-

dimethylaminophenyl)phosphine]dichloropalladi

um(II)

Common Name PdCl2(Amphos)2

CAS Number 887919-35-9

Molecular Formula C32H56Cl2N2P2Pd

Molecular Weight 708.08 g/mol

Appearance
Light yellow to yellow to orange powder or

crystalline solid.[1]

Primary Application
Catalyst for cross-coupling reactions (e.g.,

Suzuki-Miyaura, Buchwald-Hartwig).[2]

Synthesis and Handling
Detailed experimental protocols for the synthesis of PdCl2(Amphos)2 have been reported,

ensuring its accessibility for research and development. The compound is air-stable, which

simplifies handling compared to many other phosphine-based palladium catalysts.

Experimental Protocols
Two common methods for the synthesis of PdCl2(Amphos)2 are outlined below:

Method 1: From (1,5-Cyclooctadiene)palladium(II) dichloride

Reaction: (1,5-Cyclooctadiene)palladium(II) dichloride is reacted with two equivalents of di-

tert-butyl(4-dimethylaminophenyl)phosphine (Amphos) in an inert solvent.

Procedure: To a solution of (1,5-cyclooctadiene)palladium(II) dichloride in anhydrous

tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen or argon), a solution of di-

tert-butyl(4-dimethylaminophenyl)phosphine in THF is added. The reaction mixture is stirred

at room temperature, during which the product precipitates as a solid. The solid is then
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collected by filtration, washed with fresh solvent, and dried under vacuum to yield the desired

product.

Method 2: From Bis(acetonitrile)palladium(II) dichloride

Reaction: Bis(acetonitrile)palladium(II) dichloride is used as the palladium precursor and is

reacted with the Amphos ligand.

Procedure: In a reaction vessel under an inert atmosphere, bis(acetonitrile)palladium(II)

dichloride is suspended in anhydrous THF. To this suspension, di-tert-butyl(4-

dimethylaminophenyl)phosphine is added, and the mixture is stirred at room temperature.

The product, PdCl2(Amphos)2, precipitates from the solution and is isolated by filtration,

followed by washing and drying.

The synthesis workflow can be visualized as follows:
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Synthetic routes to PdCl2(Amphos)2.

Characterization Data
Comprehensive characterization is essential to confirm the identity, purity, and structure of the

catalyst. The following tables summarize the available quantitative data for PdCl2(Amphos)2.

Elemental Analysis
Elemental analysis is a fundamental technique to verify the empirical formula of a synthesized

compound.
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Element Theoretical (%) Experimental (%)

Carbon (C) 54.26 51.6 - 57.0

Hydrogen (H) 7.97 Not Reported

Nitrogen (N) 3.95 3.7 - 4.3

Chlorine (Cl) 10.01 9.5 - 10.5

Palladium (Pd) 14.99 ~15.0, ≥14.27

Note: Experimental ranges are compiled from various sources. A purity of >98.0% has been

reported based on elemental analysis. A certificate of analysis for one batch reported a purity of

≥97.0%.

Spectroscopic Data
Spectroscopic methods are critical for elucidating the structure of the complex. While detailed

spectra are not consistently available in the public domain, the following information has been

reported.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Although specific spectral data for PdCl2(Amphos)2 is not readily available in primary

literature, supplier information often states that the 1H and 31P NMR spectra are consistent

with the proposed structure.

Mass Spectrometry (MS)

To date, detailed mass spectrometry data for PdCl2(Amphos)2, including fragmentation

patterns, has not been reported in the reviewed literature.

Logical Relationship in Catalysis
PdCl2(Amphos)2 serves as a precatalyst that, upon activation, generates the active catalytic

species for cross-coupling reactions. The general logical flow of its role in a Suzuki-Miyaura

coupling is depicted below.
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Role of PdCl2(Amphos)2 in a catalytic cycle.

Conclusion
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PdCl2(Amphos)2 is a well-established and commercially available precatalyst with significant

applications in synthetic chemistry. While detailed spectroscopic and crystallographic data are

not widely disseminated in peer-reviewed literature, the available information from patents and

supplier documentation provides a solid foundation for its use. The synthetic procedures are

straightforward, and the reported elemental analysis confirms the composition and high purity

of the commercially available material. For researchers and professionals in drug development,

PdCl2(Amphos)2 represents a reliable and efficient tool for the construction of complex

molecular architectures. It is recommended that users refer to the supplier's certificate of

analysis for batch-specific purity information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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